Cas no 543710-02-7 (3-chloro-N-(5-methylisoxazol-3-yl)propanamide)

3-chloro-N-(5-methylisoxazol-3-yl)propanamide structure
543710-02-7 structure
Product Name:3-chloro-N-(5-methylisoxazol-3-yl)propanamide
CAS No:543710-02-7
MF:C7H9ClN2O2
MW:188.611560583115
MDL:MFCD03375042
CID:3029142
PubChem ID:3581927
Update Time:2025-04-21

3-chloro-N-(5-methylisoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-氯-N-(5-甲基异恶唑-3-基)丙酰胺
    • 3-chloro-N-(5-methyl-1,2-oxazol-3-yl)propanamide
    • 3-chloro-N-(5-methylisoxazol-3-yl)propanamide
    • STK271259
    • propanamide, 3-chloro-N-(5-methyl-3-isoxazolyl)-
    • Z235344859
    • ALBB-019014
    • CS-0242997
    • MFCD03375042
    • EN300-25776
    • G35188
    • AKOS000118077
    • Z217302304
    • 543710-02-7
    • CHEMBL4796827
    • MDL： MFCD03375042
    • Inchi： 1S/C7H9ClN2O2/c1-5-4-6(10-12-5)9-7(11)2-3-8/h4H,2-3H2,1H3,(H,9,10,11)
    • InChI Key： DOWJBOVWCLRCFZ-UHFFFAOYSA-N
    • SMILES： ClCCC(NC1C=C(C)ON=1)=O

Computed Properties

  • Exact Mass: 188.0352552Da
  • Monoisotopic Mass: 188.0352552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

3-chloro-N-(5-methylisoxazol-3-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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